Cas no 1353994-65-6 ((S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester)

(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key advantages include high stereochemical purity, which is critical for asymmetric synthesis, and the presence of a reactive 2-chloroacetyl group, enabling further functionalization. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions. This compound is particularly valuable in the preparation of bioactive molecules, such as protease inhibitors and other therapeutics requiring precise stereocontrol. Its well-defined structure and compatibility with a range of reaction conditions make it a versatile building block for complex molecular architectures.

(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester structure

1353994-65-6 structure

Product Name:(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

CAS No:1353994-65-6

MF:C₁₃H₂₃ClN₂O₃

MW:290.786322832108

CID:2158575

Update Time:2025-06-08

(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- (S)-2-{[(2-chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
- (S)-tert-Butyl 2-((2-chloro-N-methylacetamido)methyl)pyrrolidine-1-carboxylate
- AM95227
- (S)-2-{[(2-Chloroacetyl)methylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
- (S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
- Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-7-5-6-10(16)9-15(4)11(17)8-14/h10H,5-9H2,1-4H3/t10-/m0/s1
- InChI Key： QUZFLOYTBPZMRP-JTQLQIEISA-N
- SMILES： ClCC(N(C)C[C@@H]1CCCN1C(=O)OC(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 341
Topological Polar Surface Area: 49.8

(S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	081390-500mg	S)-2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester	1353994-65-6		500mg	￡602.00	2022-03-01
Chemenu	CM498023-1g	(S)-tert-Butyl2-((2-chloro-N-methylacetamido)methyl)pyrrolidine-1-carboxylate	1353994-65-6	97%	1g	$1197	2023-01-01